Cas no 138907-80-9 (1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 138907-80-9
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD09936018
• CID: 890371
• PubChem ID: 10704295
• Update Time: 2025-10-24

1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• 1-(4-chlorophenyl)pyrazole-4-carboxylic Acid
• PBSAOBJMSYDULI-UHFFFAOYSA-N
• 1-(4-Chloro-phenyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-
• STK695453
• 4957AJ
• SBB019313
• NE31466
• SY034441
• ST4147948
• BB 0219888
• AM20020462
• 4-chlorophenyl-1H-pyrazole-4-carboxylic acid
• DTXSID801239692
• 138907-80-9
• AC1230
• CHEMBL171412
• CS-11974
• DB-146596
• EN300-43468
• F8880-1484
• Z317041798
• MFCD09936018
• CS-0216447
• 1-(4-chlorophenyl)pyrazole-4-carboxylicAcid
• SCHEMBL2860260
• AKOS000177801
• 1-(4-Chlorophenyl)-1H-pyrazole-4-carboxylic acid, AldrichCPR

• MDL： MFCD09936018
• Inchi： 1S/C10H7ClN2O2/c11-8-1-3-9(4-2-8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： PBSAOBJMSYDULI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 402.9±25.0 °C at 760 mmHg
• Flash Point: 197.5±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid

1-(4-Chlorophenyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 138907-80-9, commonly referred to as 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique chemical properties and potential applications in various industries. The pyrazole ring structure, combined with the 4-chlorophenyl group, makes this compound a versatile building block for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of novel therapeutic agents. The carboxylic acid group present in this compound plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets. This property has led researchers to explore its potential as a lead compound in the design of anti-inflammatory, anti-cancer, and anti-microbial agents.

One of the most promising applications of 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid lies in its use as an intermediate in the synthesis of more complex molecules. For instance, it has been employed as a key precursor in the development of heterocyclic compounds with enhanced bioavailability and selectivity. The incorporation of the chlorophenyl group into the structure not only enhances the stability of the molecule but also introduces additional electronic effects that can be exploited for tuning its reactivity.

From a synthetic standpoint, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. The choice of synthesis route often depends on the desired purity and yield, as well as the availability of starting materials. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

In terms of physical properties, 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid exhibits a melting point that is consistent with other pyrazole derivatives, indicating its stability under thermal conditions. Its solubility in various solvents has also been extensively studied, making it suitable for use in both aqueous and organic reaction media.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Preliminary studies suggest that it may possess inhibitory effects on certain enzymes associated with neurodegenerative diseases, opening up new avenues for drug development. Additionally, its role as a chelating agent has been investigated, highlighting its potential applications in metalloenzyme inhibition and metal coordination chemistry.

In conclusion, 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.